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Compound of Interest

Compound Name: 1-Bromoundecane-d4

Cat. No.: B566722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 1-Bromoundecane-d4. The information presented is primarily based on the

non-deuterated analogue, 1-Bromoundecane, as the safety and handling protocols are

expected to be nearly identical. The primary difference between the two compounds lies in their

molecular weight due to the presence of deuterium isotopes in 1-Bromoundecane-d4.

Section 1: Hazard Identification and Classification
1-Bromoundecane is classified as a substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1] It is crucial to handle this compound with care,

adhering to the safety precautions outlined in this guide.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Section 2: Safe Handling and Storage Protocols
Proper handling and storage are paramount to ensure laboratory safety.
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Handling:

Avoid contact with skin and eyes.[2][3]

Do not breathe mist, vapors, or spray.[2][3]

Use only in a well-ventilated area or outdoors, preferably in a laboratory fume hood.[3][4]

Wash hands thoroughly after handling.[2][3]

Contaminated clothing and gloves should be removed and washed before reuse.[2][3]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[2][4]

Store in a cool place.[5]

Incompatible with strong oxidizing agents and strong bases.[3][5][6]

Section 3: First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is critical.

General Advice: Consult a physician and show them the safety data sheet.[4][5]

Inhalation: If breathing is difficult, move the person to fresh air and keep them at rest in a

comfortable position for breathing.[2][3][4] If symptoms persist, call a physician.[4]

Skin Contact: Immediately take off contaminated clothing. Wash the affected area with soap

and plenty of water.[2][3][4] Consult a doctor if irritation develops.[4]

Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.[2][3]

[4] Remove contact lenses if present and easy to do.[3] Continue rinsing and seek medical

attention.[2][4]

Ingestion: Rinse the mouth with water.[4][5] Do not induce vomiting.[4] Never give anything

by mouth to an unconscious person.[4] Call a doctor or Poison Control Center immediately.
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[4]

Section 4: Fire-Fighting Measures
Suitable Extinguishing Media:

Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2][4][5]

Specific Hazards:

Thermal decomposition can lead to the release of irritating gases and vapors, including

carbon oxides and hydrogen bromide gas.[2][3][5]

Protective Equipment:

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[2][3][4][5]

Section 5: Accidental Release Measures
Personal Precautions:

Ensure adequate ventilation.[4][5]

Wear appropriate personal protective equipment.[4]

Avoid breathing vapors, mist, or gas.[5]

Keep unnecessary personnel away.[4]

Environmental Precautions:

Prevent the substance from entering drains, water courses, or the ground.[2][4][5]

Containment and Cleaning Up:

Use suitable methods to sweep up or vacuum the spillage and collect it in a suitable

container for disposal.[4]
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Clean the contaminated surface thoroughly.[4]

Section 6: Exposure Controls and Personal
Protection
Engineering Controls:

A laboratory fume hood or other forms of local exhaust ventilation should be used.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[4]

Skin Protection: Wear impervious, fire/flame-resistant clothing and gloves.[4] Gloves must be

inspected before use and should satisfy the specifications of EU Directive 89/686/EEC and

the standard EN 374.[4]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[3][7] For nuisance exposures, use type OV/AG (US) or

type ABEK (EU EN 14387) respirator cartridges.[5]

Section 7: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₁₁H₂₃Br [1][2][6]

Molecular Weight ~235.20 g/mol [1][6][8][9]

Appearance Colorless to yellowish liquid [1][6]

Melting Point -9 °C [8][9][10][11]

Boiling Point 137-138 °C at 18 mmHg [8][9][10]

Density 1.054 g/mL at 25 °C [8][9][10]

Flash Point 113 °C (235.4 °F) - closed cup [8][9]

Solubility

Insoluble in water; soluble in

many organic solvents like

ethers and alcohols.

[6]

Vapor Density 8.2 (vs air) [8][9]

Refractive Index n20/D 1.457 [8][9]

Section 8: Toxicological Information
Detailed toxicological data for 1-Bromoundecane-d4 is not readily available. The information

for the non-deuterated form is also limited. It is classified as causing skin and serious eye

irritation, and may cause respiratory irritation.[1] Inhalation of high vapor concentrations may

cause symptoms like headache, dizziness, tiredness, and nausea.[2]

Experimental Protocols and Reactivity
1-Bromoundecane is a primary alkyl halide and its reactivity is dominated by the carbon-

bromine bond.[6] The bromide ion is a good leaving group, making the compound susceptible

to nucleophilic substitution (SN2) reactions.[6]

A key application in synthetic organic chemistry is the preparation of the Grignard reagent,

undecylmagnesium bromide, by reacting 1-Bromoundecane with magnesium metal in an

anhydrous ether such as tetrahydrofuran (THF).[6][8] This Grignard reagent is a powerful tool

for forming new carbon-carbon bonds.[6]
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Laboratory Safety Workflow
The following diagram illustrates a general workflow for the safe handling of chemical reagents

in a laboratory setting.
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General Laboratory Chemical Handling Workflow

Preparation

Handling & Use

Cleanup & Disposal

Emergency Response

Review Safety Data Sheet (SDS)

Assess Risks & Plan Experiment

Select & Inspect Personal Protective Equipment (PPE)

Work in a Ventilated Area (Fume Hood)

Proceed to Handling

Handle with Appropriate Glassware & Equipment

Dispense and Weigh Carefully

Decontaminate Glassware & Work Area

Experiment Complete

Segregate & Label Waste

Dispose of Waste According to Regulations

End

In Case of Spill, Follow Spill Procedure

In Case of Exposure, Administer First Aid

Seek Medical Attention if Necessary

Start

Click to download full resolution via product page

Caption: Workflow for Safe Chemical Handling in a Laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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